Cas no 18598-93-1 (2-methyl-2-propanyl Nitroacetate)

2-methyl-2-propanyl Nitroacetate structure
18598-93-1 structure
Product Name:2-methyl-2-propanyl Nitroacetate
CAS No:18598-93-1
MF:C6H11NO4
MW:161.155842065811
CID:1379209
PubChem ID:11332634
Update Time:2025-04-20

2-methyl-2-propanyl Nitroacetate Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-propanyl Nitroacetate
    • AC1L561Z
    • 2-methyl-2-(nitroperoxy)propane
    • 2-Nitroessigsaeure-tert-butylester
    • CTK4I6647
    • t-Butylperoxynitrat
    • Peroxynitric acid, 1,1-dimethylethyl ester
    • Nitro-essigsaeure-tert.-butylester
    • tert-Butyl peroxynitrate
    • peroxonitric acid tert-butyl ester
    • tert-butyl nitroacetate
    • AG-F-52011
    • tert-butyl nitro peroxide
    • AC1L561Z; 2-methyl-2-(nitroperoxy)propane; 2-Nitroessigsaeure-tert-butylester; CTK4I6647; t-Butylperoxynitrat; Peroxynitric acid, 1,1-dimethylethyl ester; Nitro-essigsaeure-tert.-butylester; tert-Butyl peroxynitrate; peroxonitric acid tert-butyl ester; tert-butyl nitroacetate; AG-F-52011; tert-butyl nitro peroxide;
    • 18598-93-1
    • AKOS006309226
    • Inchi: 1S/C6H11NO4/c1-6(2,3)11-5(8)4-7(9)10/h4H2,1-3H3
    • InChI Key: QMQBQFMIOXUDNV-UHFFFAOYSA-N
    • SMILES: O(C(C[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

  • Exact Mass: 161.06880783g/mol
  • Monoisotopic Mass: 161.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 72.1Ų
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